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Compound of Interest

5-Amino-3-chloro-2-
Compound Name:
fluorobenzonitrile

Cat. No.: B13900080

Get Quote

Executive Summary

3-Chloro-2-fluoro-5-aminobenzonitrile (CAS: 1505196-65-5) is a highly specialized halogenated

aniline derivative serving as a critical "privileged scaffold” in modern medicinal chemistry. Its
unique substitution pattern—combining an electron-withdrawing nitrile group with orthogonal
halogen handles (Cl, F) and a nucleophilic amine—makes it an essential intermediate for
synthesizing next-generation kinase inhibitors (e.g., targeting MEK, BRAF, or EGFR pathways).

This guide transcends the standard MSDS by integrating safety protocols with the chemical
logic required for its successful application in drug discovery. It addresses the specific handling
challenges posed by its poly-functional nature, ensuring both personnel safety and compound
integrity.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7]

Understanding the physical state and reactivity of this compound is the first line of defense in
safety and experimental success.
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Nomenclature & Identification
Parameter Detail
IUPAC Name 5-Amino-3-chloro-2-fluorobenzonitrile

3-Chloro-2-fluoro-5-aminobenzonitrile; 5-Amino-
Common Synonyms o
2-fluoro-3-chlorobenzonitrile

1505196-65-5 (Primary); Note: Numbering may

CAS Number
vary by vendor (e.g., 6-amino isomer).[1]
Molecular Formula C7H4CIFN:2
Molecular Weight 170.57 g/mol
SMILES NC1=CC(Cl)=C(F)C(C#N)=C1

Physicochemical Properties (Experimental & Predicted)

Note: As a research-grade intermediate, some values are predicted based on Structure-Activity
Relationships (SAR) of similar halogenated anilines.
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Property Value / Observation Operational Implication

Risk of dust generation;
Physical State Solid (Crystalline powder) requires local exhaust
ventilation (LEV).

_ Darkening indicates oxidation
Color Off-white to pale brown ) )
(amine degradation).

] ] ) Solid at room temp; handle
Melting Point Predicted: 95-115 °C ]
with powder funnels.

Low water solubility; use
. DMSO, Methanol, Ethyl ) )
Solubility Acetat organic solvents for cleaning
cetate
spills.

Reduced basicity due to
pKa (Amine) ~2.5 — 3.5 (Predicted) electron-withdrawing F/CI/CN

groups.

Store under inert gas

Stability Light & Air Sensitive )
(Argon/Nitrogen) at 2—8°C.

Hazard Assessment & Toxicology (GHS
Classification)

The presence of the nitrile and aniline moieties dictates the toxicity profile. The primary risks
are acute toxicity via ingestion/inhalation and specific target organ toxicity (irritation).

GHS Label Elements

Signal Word:WARNING[2]
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Hazard Class Category Hazard Statement Code
Acute Toxicity, Oral Cat. 4 Harmful if swallowed. H302
o Harmful in contact
Acute Toxicity, Dermal  Cat. 4 ) ) H312
with skin.

Acute Toxicity, o

) Cat. 4 Harmful if inhaled. H332
Inhalation
Skin Causes skin irritation.

_ o Cat.[3] 2 H315
Corrosion/Irritation [3]
Serious Eye Causes serious eye

Cat. 2A H319

Damage/Irritation

irritation.[3]

STOT - Single

Exposure

May cause respiratory
Cat. 3 o H335
irritation.[2][3]

Mechanistic Toxicology

 Aniline Toxicity: The amino group, although deactivated by the halogens, poses a risk of
methemoglobinemia upon prolonged exposure, where the iron in hemoglobin is oxidized,
reducing oxygen transport.

 Nitrile Metabolism: Metabolic liberation of cyanide is theoretically possible but less likely with
stable aromatic nitriles compared to aliphatic ones. However, treat ingestion as a potential
cyanide hazard.

o Sensitization: Halogenated aromatic amines are known sensitizers. Repeated dermal
contact may lead to allergic dermatitis.

Operational Safety & Handling Protocols
Engineering Controls & PPE

Do not rely solely on PPE. Engineering controls are the primary barrier.

» Ventilation: All open handling (weighing, transfer) must occur inside a certified chemical fume
hood.
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e Glove Selection:
o Standard: Nitrile (0.11 mm) — Splash protection only.

o High Risk (Dissolved in DMSO/DCM): Laminate film (Silver Shield) or thick Butyl rubber.
Reasoning: Halogenated solvents often used with this compound permeate standard
nitrile gloves in <5 minutes.

o Respiratory: If fume hood is unavailable (not recommended) or during spill cleanup, use a
full-face respirator with ABEK-P3 combination filters (Organic vapor + Acid gas +
Particulate).

Handling Workflow Diagram

The following logic gate ensures safety during standard laboratory usage.
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Start: Handling 3-Chloro-2-fluoro-5-aminobenzonitrile

Check Physical State
(Solid vs. Solution)

Powder \Liquid

Solid Handling

Solution Handling

Weigh inside Fume Hood
Use Anti-static Spatula

J

Transfer via Syringe/Cannula
Avoid Aerosols

Dissolve in DMSO/MeOH Post-E
(Exothermic?) Ost-bxp

Dispose in Halogenated
Organic Waste

Click to download full resolution via product page
Figure 1: Operational workflow for safe handling of the solid and solution states.

Emergency Response Architecture
Spill Management Decision Tree

Immediate action is required to prevent contamination of the lab environment.
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Spill Detected

Solid or Liquid?

1. Dampen W't.h inert oil/solvent 1. Absorb with Vermiculite/Sand
(Avoid dust)

: : 2. Do NOT use combustible materials
2. Scoop into jar

N

Clean surface with
10% Bleach then Water
(Degrades residual amine)

'

Seal in HazMat Bag
Label: Toxic/lIrritant

Click to download full resolution via product page

Figure 2: Emergency response protocol for spills.

First Aid Measures

» Eye Contact: Rinse immediately with water for 15 minutes. Critical: Lift eyelids to remove
trapped particles.

» Skin Contact: Wash with soap and water.[2] Do not use alcohol (increases permeation).

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel
only).

« Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration). Call a poison center.
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Synthesis & Application Context

For the drug development professional, understanding the "why" of this molecule is as
important as the "how."

Synthetic Utility

This compound is a key intermediate for Kinase Inhibitors. The 3-chloro-2-fluoro motif provides
a specific steric and electronic profile that often fits into the hydrophobic pocket of kinases
(e.g., MEK, BRAF). The 5-amino group serves as the attachment point for the "tail" of the
inhibitor, often via amide coupling or Buchwald-Hartwig amination.

Synthesis Pathway (Retrosynthetic Analysis)

The standard industrial preparation typically follows a nitration-reduction sequence.

3-Chloro-2-fluorobenzonitrile Nitration Intermediate: Reduction Product:
(Starting Material) (HNO3/H2S04) 5-Nitro-3-chloro-2-fluorobenzonitrile (Fe/HCI or H2/Pd) 3-Chloro-2-fluoro-5-aminobenzonitrile

Click to download full resolution via product page

Figure 3: Common synthetic route. Note: Regioselectivity of nitration is directed by the
combined ortho/para directing effects of F/Cl and meta directing CN.

Storage & Stability
o Temperature: 2—8°C (Refrigerate).

o Atmosphere: Inert gas (Argon preferred).[4] The amine is susceptible to oxidation (browning)
over time.

e Incompatibility: Strong oxidizing agents, strong acids (protonation of amine), and strong
bases (hydrolysis of nitrile).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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